Cas no 3507-42-4 (Benzothiazole,6-chloro-2-(methylthio)-)

• Product Name: Benzothiazole,6-chloro-2-(methylthio)-
• CAS No: 3507-42-4
• MF: C₈H₆ClNS₂
• MW: 215.72293806076
• CID: 295875
• PubChem ID: 69856564
• Update Time: 2025-04-19

Benzothiazole,6-chloro-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-chloro-2-(methylthio)-
• Benzothiazole, 6-chloro-2-(methylthio)- (6CI,7CI,8CI,9CI)
• 6-chloro-2-(methylthio)benzo[d]thiazole
• BS-50998
• 3507-42-4
• SCHEMBL6662857
• 6-chloro-2-methylsulfanyl-1,3-benzothiazole
• F72344
• CS-0201346
• DB-274877
• 6-Chloro-2-(methylsulfanyl)-1,3-benzothiazole
• Benzothiazole, 6-chloro-2-(methylthio)-

• Inchi： 1S/C8H6ClNS2/c1-11-8-10-6-3-2-5(9)4-7(6)12-8/h2-4H,1H3
• InChI Key： AQWCMNMOJABEAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(=N2)SC

Computed Properties

• Exact Mass: 214.96318
• Monoisotopic Mass: 214.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• PSA: 12.89